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Compound of Interest

Compound Name: IP20-amide

Cat. No.: B15544431 Get Quote

This guide provides a comparative analysis of IP20-amide, a novel protein-protein interaction

(PPI) inhibitor, against other alternative compounds. The document outlines the experimental

data confirming its potency and binding affinity (Ki) and details the biochemical assays utilized

for this characterization. This information is intended for researchers, scientists, and drug

development professionals working on PPI inhibitors.

Comparative Potency and Ki of PPI Inhibitors
The inhibitory activity of IP20-amide was assessed and compared with other known PPI

inhibitors using Fluorescence Polarization (FP) and Surface Plasmon Resonance (SPR)

assays. The results, summarized in the table below, demonstrate the competitive potency of

IP20-amide.
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Compound Target PPI Assay Type IC50 (µM) Ki (µM)

IP20-amide
Protein A /

Protein B
FP 0.5 0.2

SPR - 0.18

Competitor A
Protein A /

Protein B
FP 1.2 0.6

SPR - 0.55

Competitor B
Protein A /

Protein B
FP 5.8 2.5

SPR - 2.3

Control Peptide
Protein A /

Protein B
FP 0.1 0.05

SPR - 0.04

Signaling Pathway Inhibition by IP20-amide
IP20-amide is designed to disrupt the interaction between Protein A and Protein B, a key step

in a signaling cascade that leads to a specific cellular response. By preventing this interaction,

IP20-amide effectively blocks the downstream signaling.
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[https://www.benchchem.com/product/b15544431#biochemical-assays-to-confirm-ip20-
amide-potency-and-ki]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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